Cas no 1609408-87-8 (N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide)

N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide is a synthetic organic compound featuring a cyclohexylamine core substituted with a 3-ethoxy-4-methoxybenzyl group, stabilized as a hydrobromide salt. This structure enhances its solubility and stability, making it suitable for pharmaceutical and research applications. The ethoxy and methoxy substituents on the aromatic ring contribute to its potential bioactivity, particularly in modulating receptor interactions. The hydrobromide salt form ensures improved crystallinity and handling properties. Its well-defined chemical profile allows for precise formulation in drug development, while its structural versatility supports further derivatization for targeted studies. The compound is typically characterized by high purity and consistent performance in synthetic pathways.

N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide structure

1609408-87-8 structure

Product Name:N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide

CAS No:1609408-87-8

MF:C₁₆H₂₆BrNO₂

MW:344.287144184113

CID:4608831

Update Time:2025-05-21

N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

- N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide
- Inchi： 1S/C16H25NO2.BrH/c1-3-19-16-11-13(9-10-15(16)18-2)12-17-14-7-5-4-6-8-14;/h9-11,14,17H,3-8,12H2,1-2H3;1H
- InChI Key： GYDCHEXUCOLFSQ-UHFFFAOYSA-N
- SMILES： Br.O(CC)C1=C(C=CC(=C1)CNC1CCCCC1)OC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 241
Topological Polar Surface Area: 30.5

N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00J43N-5g	N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide	1609408-87-8	95%	5g	$128.00	2024-06-20
A2B Chem LLC	AI90979-5g	N-(3-Ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide	1609408-87-8	95%	5g	$111.00	2024-04-20
A2B Chem LLC	AI90979-1g	N-(3-Ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide	1609408-87-8	95%	1g	$63.00	2024-04-20

N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Additional information on N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide

Comprehensive Overview of N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide (CAS 1609408-87-8)

N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide (CAS 1609408-87-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a cyclohexanamine backbone modified with a 3-ethoxy-4-methoxybenzyl group, enhancing its potential for diverse applications. Researchers are particularly interested in its molecular interactions and bioavailability, which are critical for drug development and therapeutic innovations.

In recent years, the demand for novel amine derivatives like N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound’s hydrobromide salt form improves its solubility, making it a candidate for oral formulations and injectable solutions. Its CAS number 1609408-87-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The 3-ethoxy-4-methoxybenzyl moiety in this compound is a key focus for medicinal chemists, as it resembles motifs found in neurologically active compounds. This has led to speculation about its potential in addressing neurodegenerative disorders, a hot topic in biomedical research. Users often inquire about its synthesis pathway and patent status, highlighting its commercial and scientific value.

From a technical perspective, the compound’s hydrobromide salt enhances stability, a feature critical for long-term storage and transportation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a frequent query among quality control professionals. The CAS 1609408-87-8 identifier ensures traceability in regulatory submissions, aligning with Good Manufacturing Practices (GMP).

Environmental and sustainability considerations are also emerging as search trends related to this compound. Researchers are exploring green chemistry approaches to synthesize N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide with minimal waste. This aligns with global efforts to reduce the carbon footprint of pharmaceutical production, a topic widely discussed in industry forums.

In summary, N-(3-ethoxy-4-methoxybenzyl)cyclohexanamine hydrobromide (CAS 1609408-87-8) represents a promising candidate for therapeutic development and material science. Its structural versatility and physicochemical properties make it a subject of ongoing research, addressing both scientific curiosity and industrial needs. As interest grows, so does the importance of accurate documentation and collaborative innovation in unlocking its full potential.